3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}pyridine

• IUPAC Name: 6-bromo-2-pyridin-3-yl-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C11H7BrN4/c12-8-4-9-11(14-6-8)16-10(15-9)7-2-1-3-13-5-7/h1-6H,(H,14,15,16)
• InChI Key: HAJPVWOPPVBQAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(N2)C=C(C=N3)Br
• Molecular Formula: C11H7BrN4
• DSSTOX Substance ID: DTXSID301231348
• Molecular Weight: 275.10 g/mol
• CAS No.: 65147-90-2

Description

The compound “3-{6-bromo-3H-imidazo[4,5-b]pyridin-2-yl}pyridine” is a type of heterocyclic compound. It has an empirical formula of C6H4BrN3 and a molecular weight of 198.02. This compound is part of the imidazo[4,5-b]pyridine family, which is known for its extensive use in medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine. The reaction of this compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds.

Molecular Structure Analysis

The molecular structure of this compound can be elucidated based on different spectral data such as 1H NMR, 13C NMR, and X-Ray diffraction. The InChI key of the compound is XPHWCAKVRKUXLK-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For example, the alkylation reaction of the compound gives, each time, two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3 and N4 regioisomers.

Physical and Chemical Properties Analysis

The compound is a solid. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

• Corrosion Inhibition : Imidazo[4,5-b] pyridine derivatives, including 6-bromo-3H-imidazo[4,5-b]pyridine variants, have been evaluated for their inhibitory performance against mild steel corrosion in acidic environments. These compounds have shown high inhibition efficiency, acting as mixed-type inhibitors. Studies include potentiodynamic polarization, electrochemical impedance spectroscopy, and computational approaches (Saady et al., 2021).

• Anticancer and Antimicrobial Activity : Various derivatives of 6-bromo-2-substituted-3H-imidazo[4,5-b]pyridine have been synthesized and screened for their anticancer and antimicrobial activities. Some derivatives demonstrated significant antibacterial, antifungal, and anticancer activities, particularly against breast cancer cell lines (Shelke et al., 2017).

• Molecular and Crystal Structure Analysis : The molecular and crystal structure of 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine has been investigated using single crystal X-ray diffraction, focusing on its molecular geometry and intermolecular interactions in the solid state (Rodi et al., 2013).

• Synthesis of Tricyclic Derivatives : A series of 2-arylidenethiazolo[2′,3′:2,3]imidazo[4,5-b]pyridine-2-yl-3-ones, derived from 6-bromo-3H-imidazo[4,5-b]pyridin-2-ylthioglycolic acid, were prepared and examined for their antiproliferative activity against human cancer cell lines (Liszkiewicz et al., 2007).

• Phosphodiesterase Inhibitors : Derivatives of imidazo[4,5-b]pyridin-2(3H)-ones, including those with bromo-substitutions, have been synthesized as potent cAMP phosphodiesterase III inhibitors. These derivatives have shown in vitro activity in the nanomolar range, highlighting their potential in medicinal chemistry (Singh et al., 1994).

• Tyrosyl-tRNA Synthetase Inhibitors : New 6-bromo-imidazo[4,5-b]pyridine derivatives have been synthesized and characterized as potential inhibitors of tyrosyl-tRNA synthetase. Molecular docking studies indicated significant binding affinities, suggesting their potential as antibacterial agents (Jabri et al., 2023).

Mechanism of Action

Mode of Action

It is known that the compound can undergo reactions with various halogenated derivatives under conditions of phase transfer catalysis solid–liquid (ctp), leading to the formation of different regioisomers . This suggests that the compound may interact with its targets in a similar manner, potentially leading to changes in the targets’ structure or function .

Biochemical Pathways

Compounds with similar structures have been found to affect the nf-kappab pathway, which plays a crucial role in immune and inflammatory responses .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Compounds with similar structures have shown considerable cytotoxicity, suggesting potential anticancer activity .

Action Environment

Such factors could include pH, temperature, presence of other molecules, and cellular environment .

Future Directions

Future research could focus on exploring the potential medicinal properties of this compound, given the known activities of related imidazo[4,5-b]pyridine derivatives. Additionally, further studies could aim to elucidate more detailed physical and chemical properties of the compound.